Cas no 71624-93-6 (2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester
• CAS No: 71624-93-6
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 6537027
• Update Time: 2025-11-02

2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester

• Inchi： 1S/C7H10O2S/c1-5-3-6(10-4-5)7(8)9-2/h3,6H,4H2,1-2H3
• InChI Key： GYRJCTJHBDUQHB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SCC(C)=C1

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 218.3±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester

Recent Advances in the Study of 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester (CAS: 71624-93-6)

The compound 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester (CAS: 71624-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex heterocyclic compounds. Its thiophene backbone, coupled with the ester functional group, makes it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of potential anti-inflammatory and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements in the study of 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester is its application in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the compound's efficacy in inhibiting key enzymes associated with inflammatory responses, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's behavior in different environments, which is crucial for its formulation and delivery in pharmaceutical applications.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Ongoing research is focused on modifying its structure to enhance bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Thiophenecarboxylic acid, 2,5-dihydro-4-methyl-, methyl ester (CAS: 71624-93-6) represents a promising candidate for further investigation in the field of drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable asset in the development of novel therapeutics. Future research should focus on addressing the current limitations and exploring its full potential in treating various diseases.